Cas no 1780837-08-2 (Methyl 2-(4-amino-4-methylcyclohexyl)acetate)

• Product Name: Methyl 2-(4-amino-4-methylcyclohexyl)acetate
• CAS No: 1780837-08-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5639372
• PubChem ID: 84769801
• Update Time: 2025-09-20

Methyl 2-(4-amino-4-methylcyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(1s,4s)-4-amino-4-methylcyclohexyl]acetate
• methyl 2-(4-amino-4-methylcyclohexyl)acetate
• 2680732-44-7
• 1780837-08-2
• SCHEMBL23224016
• EN300-28271568
• EN300-28271564
• Methyl 2-(4-amino-4-methylcyclohexyl)acetate

• Inchi： 1S/C10H19NO2/c1-10(11)5-3-8(4-6-10)7-9(12)13-2/h8H,3-7,11H2,1-2H3
• InChI Key： DVGHCCYQKYEUMQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCC(C)(CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(4-amino-4-methylcyclohexyl)acetate

Introduction to Methyl 2-(4-amino-4-methylcyclohexyl)acetate (CAS No. 1780837-08-2)

Methyl 2-(4-amino-4-methylcyclohexyl)acetate, a compound with the chemical identifier CAS No. 1780837-08-2, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both an amino group and a methyl-substituted cyclohexyl ring makes it a versatile intermediate for the synthesis of more complex molecules.

The molecular structure of Methyl 2-(4-amino-4-methylcyclohexyl)acetate consists of an acetic acid ester moiety linked to a cyclohexane ring that is further substituted with an amino group at the fourth position. This specific arrangement imparts distinct chemical properties that make it valuable in various chemical transformations. The compound's solubility profile, reactivity, and stability under different conditions are critical factors that influence its utility in synthetic pathways.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. Methyl 2-(4-amino-4-methylcyclohexyl)acetate has been explored as a potential building block in the synthesis of bioactive molecules. Its ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, allows for the creation of diverse derivatives with tailored properties. These derivatives could potentially exhibit pharmacological activity, making this compound a valuable asset in medicinal chemistry research.

One of the most compelling aspects of Methyl 2-(4-amino-4-methylcyclohexyl)acetate is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while avoiding their drawbacks, such as susceptibility to enzymatic degradation. The cyclohexyl ring in Methyl 2-(4-amino-4-methylcyclohexyl)acetate can be used to create constrained structures that enhance binding affinity and selectivity. This approach has been successfully applied in the development of drugs targeting various diseases, including cancer and infectious disorders.

Recent advancements in computational chemistry have also highlighted the importance of Methyl 2-(4-amino-4-methylcyclohexyl)acetate in virtual screening campaigns. Molecular modeling studies have demonstrated that this compound can interact with specific biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided researchers in designing more effective drug candidates by optimizing the structural features of Methyl 2-(4-amino-4-methylcyclohexyl)acetate-based molecules.

The synthesis of Methyl 2-(4-amino-4-methylcyclohexyl)acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of cyclohexanone derivatives with ammonia or ammonium salts, followed by esterification with acetic anhydride or acetyl chloride. The choice of reagents and reaction conditions significantly impacts the overall efficiency of the process. Recent studies have explored greener alternatives, such as catalytic hydrogenation and enzymatic methods, to improve sustainability in the production of this compound.

In conclusion, Methyl 2-(4-amino-4-methylcyclohexyl)acetate (CAS No. 1780837-08-2) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for drug development and peptidomimetic synthesis. As research continues to uncover new methodologies for its production and application, this compound is poised to play an increasingly important role in advancing therapeutic strategies across multiple therapeutic areas.